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Introduction Samarium-144 (¹⁴⁴Sm) is one of the five stable isotopes of samarium, with a

natural abundance of 3.08%.[1][2][3] As a proton-rich nuclide, often referred to as a p-nucleus,

¹⁴⁴Sm cannot be synthesized through the slow (s) or rapid (r) neutron-capture processes that

form the majority of heavy elements.[4][5] Its origin is primarily attributed to the

photodisintegration of heavier seed nuclei in a high-temperature stellar environment, a process

known as the γ-process (or p-process).[5][6] Consequently, ¹⁴⁴Sm serves as a critical target for

nuclear reaction studies aimed at understanding the nucleosynthesis of p-nuclei and

constraining the astrophysical models that describe these processes. The study of proton and

alpha-particle capture reactions on ¹⁴⁴Sm provides essential data, such as reaction cross-

sections and astrophysical S-factors, which are crucial inputs for these models.[7][8]

Key Applications and Reaction Studies
Samarium-144 is a valuable target for investigating several types of nuclear reactions,

primarily those relevant to the astrophysical p-process.

Proton-Capture Reactions (p, γ): The ¹⁴⁴Sm(p, γ)¹⁴⁵Eu reaction is studied to understand the

reaction flow in the p-process.[9][10] Cross-section measurements in the astrophysically

important energy regime, known as the Gamow window, are essential for calculating the

reaction rates in stellar environments.[8]
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Alpha-Capture Reactions (α, γ): The ¹⁴⁴Sm(α, γ)¹⁴⁸Gd reaction is another key process

investigated to refine p-process network calculations.[7][11] The cross-section of this

reaction is particularly sensitive to the α-nucleus optical model potential (AOMP) at low

energies, and experimental data are vital for constraining theoretical models.[6][12]

Alpha-Neutron Reactions (α, n): The ¹⁴⁴Sm(α, n)¹⁴⁷Gd reaction is studied in conjunction with

(α, γ) reactions to provide further constraints on the AOMP.[12][13] Comparing the

experimental cross-sections of both reaction channels allows for a more robust

determination of the potential.[12]

Photodisintegration Reactions (γ, n): While ¹⁴⁴Sm is a product of photodisintegration,

studying the inverse reactions, such as ¹⁴⁵Sm(γ, n)¹⁴⁴Sm, helps to understand the reaction

pathways.[14] Theoretical models like TALYS are often used to calculate the cross-sections

for these reactions.[14][15]

Data Presentation: Properties and Reaction Data
The following tables summarize key nuclear properties of ¹⁴⁴Sm and a selection of

experimental data from various nuclear reaction studies.

Table 1: Nuclear Properties of Samarium-144

Property Value

Natural Abundance 3.08(4)%[16]

Mass Number (A) 144[16]

Atomic Number (Z) 62[16]

Neutron Number (N) 82[16]

Isotopic Mass 143.91201(2) u[16]

Spin and Parity 0+[16]

| Stability | Stable[1][2] |

Table 2: Experimental Data Summary for the ¹⁴⁴Sm(p, γ)¹⁴⁵Eu Reaction
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Proton Energy
(Lab)

Center-of-Mass
Energy (E_cm)

Cross-Section (σ)
Astrophysical S-
factor (S)

2.6 - 6.8 MeV[8] 2.57 ± 0.13 MeV[8] Varies with energy
2.542 ± 1.152
(×10¹⁰) MeV-b[8]

| 4.2 - 6.8 MeV[9][10] | Corresponds to T₉ = 3 to 4[9][10] | Varies with energy | Not explicitly

stated |

Table 3: Experimental Data Summary for the ¹⁴⁴Sm(α, γ)¹⁴⁸Gd Reaction

Alpha Beam Energy (Lab)
Center-of-Mass Energy
(E_cm)

Cross-Section (σ)

| 10.5 - 13.4 MeV[7][11] | 10.22 - 12.99 MeV[7] | Varies with energy |

Table 4: Experimental Data Summary for the ¹⁴⁴Sm(α, n)¹⁴⁷Gd Reaction

Alpha Beam Energy (Lab) Cross-Section (σ)

| 13 - 20 MeV (in 1 MeV steps)[12] | Varies with energy |

Table 5: Theoretical Cross-Section Data for Photodisintegration Reactions

Reaction Channel Energy Cross-Section (σ) Source/Model

¹⁴⁵Sm(g, n)¹⁴⁴Sm 15.04 MeV 359.93 mb TALYS[14]

¹⁴⁵Sm(g, n)¹⁴⁴Sm 20 MeV 54.14 mb TALYS[14]

¹⁴⁶Sm(g, 2n)¹⁴⁴Sm 17.1 MeV 97.37 mb TALYS[14]

| ¹⁴⁶Sm(g, 2n)¹⁴⁴Sm | 20 MeV | 67 mb | TALYS[14] |
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Detailed methodologies are crucial for reproducible and accurate measurements in nuclear

physics.

Protocol 1: ¹⁴⁴Sm Target Preparation
The fabrication of thin, uniform, and pure isotopic targets is a critical first step for any nuclear

reaction experiment.

Objective: To prepare ¹⁴⁴Sm targets with a thickness of 100-350 µg/cm² on a suitable backing

material.

Methods:

Molecular Deposition:

Materials: Enriched ¹⁴⁴Sm₂O₃ powder (e.g., 67% enrichment), pure aluminum foil backing

(e.g., 25 µm thick).[9][10]

Procedure: This electrochemical deposition technique involves creating a solution or

suspension of the target material and depositing it onto the backing foil under an electric

field. The thickness is controlled by the concentration and deposition time.

Vacuum Evaporation (Electron Gun):

Materials: Enriched ¹⁴⁴Sm metal or oxide, aluminum or carbon backing foils.

Procedure: The target material is heated in a high-vacuum chamber using an electron gun.

[17] The vaporized material then condenses onto the backing foil. To prevent oxidation, a

very thin capping layer (e.g., carbon or aluminum) can be applied in-situ.[17] Multiple

targets can be fabricated simultaneously in a single evaporation run.[17]

Target Characterization:

Rutherford Backscattering Spectrometry (RBS): Used to measure the thickness and

uniformity of the prepared targets.[17]

Energy Dispersive X-ray Spectroscopy (EDXS): Used to confirm the purity of the target and

check for unwanted impurities.[17]
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Workflow for ¹⁴⁴Sm Target Preparation
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Caption: Workflow for ¹⁴⁴Sm Target Preparation.

Protocol 2: ¹⁴⁴Sm(p, γ) Cross-Section Measurement via
Activation
This protocol describes a common method for measuring reaction cross-sections relevant to

astrophysics.

Objective: To measure the cross-section of the ¹⁴⁴Sm(p, γ)¹⁴⁵Eu reaction at a specific proton

energy.

Experimental Setup:

Accelerator: Provides a proton beam of desired energy (e.g., 2.6-6.8 MeV).[8]

Target: Enriched ¹⁴⁴Sm target prepared as per Protocol 1.

Beam Monitoring: Copper foils placed before and after the samarium target to monitor the

beam flux via a well-known reaction like ⁶³Cu(p,n)⁶³Zn.[9]

Detector: High-Purity Germanium (HPGe) detector for gamma-ray spectroscopy.[9][10]

Procedure:

Irradiation:
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The ¹⁴⁴Sm target, sandwiched between copper foils, is placed in the beamline.

For irradiating targets at multiple energies, a stacked foil technique can be used, where

aluminum foils act as degraders to reduce the proton energy for subsequent targets.[4]

The target stack is irradiated with a proton beam of known energy and current (e.g., ~1

µA) for a duration determined by the half-life of the product nucleus (¹⁴⁵Eu, T₁/₂ = 5.93

days).[4][9][10]

Cooling: After irradiation, the target is allowed to "cool" for a period to let short-lived

interfering activities decay.

Gamma-Ray Spectroscopy:

The activated ¹⁴⁴Sm target is placed in front of an HPGe detector to measure the gamma

rays emitted from the decay of the ¹⁴⁵Eu product nuclei.[9]

The characteristic gamma rays of ¹⁴⁵Eu are identified in the resulting energy spectrum.[4]

Data Analysis:

The number of ¹⁴⁵Eu nuclei produced is calculated from the intensity of its characteristic

gamma-ray peaks, corrected for detector efficiency, gamma-ray intensity, and decay

during irradiation and cooling.

The beam flux is determined from the activity of the monitor foils.

The reaction cross-section (σ) is then calculated using the formula that relates the number

of produced nuclei to the beam flux and the number of target atoms.
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Activation Method Experimental Workflow
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Caption: Activation Method Experimental Workflow.

Protocol 3: ¹⁴⁴Sm(α, γ)¹⁴⁸Gd Cross-Section Measurement
This reaction often produces a long-lived residual nucleus, requiring a different detection

technique.

Objective: To measure the cross-section of the ¹⁴⁴Sm(α, γ)¹⁴⁸Gd reaction.

Procedure:
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Irradiation: Similar to the (p, γ) protocol, a ¹⁴⁴Sm target is irradiated with an alpha beam of a

specific energy (e.g., 10.5-13.4 MeV).[7][11]

Activity Measurement: The residual nucleus, ¹⁴⁸Gd, has a very long half-life (74.6 years) and

decays via alpha emission.[11] Standard gamma spectroscopy is not feasible.

An activation method based on the off-line measurement of the alpha activity of ¹⁴⁸Gd is

used.[7][11]

Due to the long half-life and low activity, sensitive techniques are required. Etched track

detectors are often employed for this purpose, which can be exposed to the activated

target for an extended period to register the alpha particle tracks.[7]

Data Analysis: The number of alpha tracks is counted and correlated to the total number of

¹⁴⁸Gd nuclei produced. The cross-section is then calculated in a manner similar to the

activation method described above.

Role of ¹⁴⁴Sm in the p-Process Network
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Caption: Role of ¹⁴⁴Sm in the p-Process Network.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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